4-(3-pyridyl)-3-(2-thienyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one
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Overview
Description
4-(3-pyridyl)-3-(2-thienyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one, often referred to as “pyrrolopyrazolone” , is a heterocyclic compound with an intriguing structure. Let’s break it down:
Pyridyl Group (C₅H₄N): The pyridyl group (3-pyridyl) contributes aromaticity and electron density due to its nitrogen atom.
Thienyl Group (C₄H₃S): The thienyl group (2-thienyl) is a five-membered ring containing sulfur, adding further heteroatoms to the structure.
Dihydropyrrolopyrazolone Core: The central core consists of a dihydropyrrolo[3,4-c]pyrazolone scaffold, which combines features of pyrrole, pyrazole, and cyclopentenone.
Preparation Methods
The synthetic routes to pyrrolopyrazolone involve cyclization reactions. Here are some methods:
Industrial Production:
Chemical Reactions Analysis
Pyrrolopyrazolone undergoes various reactions:
Common Reagents and Conditions:
Scientific Research Applications
Pyrrolopyrazolone has diverse applications:
Biology and Medicine:
Mechanism of Action
The exact mechanism of action for pyrrolopyrazolone depends on its specific derivatives. potential targets and pathways include:
Enzymes: Inhibition of specific enzymes involved in disease pathways.
Receptors: Interaction with cellular receptors, affecting signaling pathways.
Comparison with Similar Compounds
Pyrrolopyrazolone’s uniqueness lies in its hybrid structure, combining features from pyrrole, pyrazole, and cyclopentenone. Similar compounds include pyrazoles, pyrroles, and other heterocycles, but none precisely match this combination.
Properties
Molecular Formula |
C14H10N4OS |
---|---|
Molecular Weight |
282.32 g/mol |
IUPAC Name |
4-pyridin-3-yl-3-thiophen-2-yl-4,5-dihydro-2H-pyrrolo[3,4-c]pyrazol-6-one |
InChI |
InChI=1S/C14H10N4OS/c19-14-13-10(11(16-14)8-3-1-5-15-7-8)12(17-18-13)9-4-2-6-20-9/h1-7,11H,(H,16,19)(H,17,18) |
InChI Key |
DTSJMPUHBUOGEF-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CN=C1)C2C3=C(NN=C3C(=O)N2)C4=CC=CS4 |
Origin of Product |
United States |
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